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Compound of Interest

Compound Name: 5-(Oxolan-2-yl)-1,3-oxazole

Cat. No.: B15308545 Get Quote

Essential Safety and Handling Guide for 5-
(Oxolan-2-yl)-1,3-oxazole
Disclaimer: No specific Safety Data Sheet (SDS) for 5-(Oxolan-2-yl)-1,3-oxazole was found.

The following guidance is based on the safety protocols for structurally related oxazole

derivatives. Researchers should handle this compound with caution and perform a thorough

risk assessment before use.

This guide provides essential safety and logistical information for handling 5-(Oxolan-2-yl)-1,3-
oxazole in a laboratory setting. The operational and disposal plans are based on best practices

for similar chemical compounds.

Immediate Safety and Hazard Information
Based on data from related oxazole compounds, 5-(Oxolan-2-yl)-1,3-oxazole should be

treated as potentially hazardous. Potential hazards may include:

Harmful if swallowed.[1][2]

Causes skin irritation.[1][2]

May cause an allergic skin reaction.

Causes serious eye irritation.[1][2]
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May cause respiratory irritation.[2]

May cause long-lasting harmful effects to aquatic life.

Personal Protective Equipment (PPE)
Consistent use of appropriate PPE is critical to minimize exposure. The following table

summarizes recommended PPE for various laboratory operations.

Operation
Recommended Personal Protective
Equipment

Weighing and preparing solutions

Chemical safety goggles, nitrile gloves (ensure

no tears and proper thickness), lab coat, and in

a well-ventilated area or chemical fume hood.

Running reactions
Chemical safety goggles, nitrile gloves, lab coat,

and work within a certified chemical fume hood.

Work-up and purification

Chemical safety goggles, face shield (if splash

hazard exists), nitrile gloves, lab coat, and all

operations should be conducted in a chemical

fume hood.

Handling dry powder

In addition to standard PPE, consider a dust

mask or respirator if there is a risk of

aerosolization.

Experimental Protocols
General Handling and Storage:

Handle in a well-ventilated place, preferably a chemical fume hood.[1][3]

Avoid contact with skin, eyes, and clothing.[1][2][3]

Avoid the formation of dust and aerosols.[1][3]

Keep the container tightly closed in a dry and cool place.[1]
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Wash hands thoroughly after handling.[2]

Do not eat, drink, or smoke when using this product.[1]

First Aid Measures:

If inhaled: Move the person into fresh air. If breathing is difficult, give oxygen. If not breathing,

give artificial respiration and seek immediate medical attention.[1][3]

In case of skin contact: Immediately take off all contaminated clothing. Wash off with soap

and plenty of water. If skin irritation or a rash occurs, get medical advice/attention.[1][3]

In case of eye contact: Rinse cautiously with water for at least 15 minutes. Remove contact

lenses if present and easy to do. Continue rinsing and get medical attention.[1][2][3]

If swallowed: Rinse mouth with water. Do NOT induce vomiting. Call a poison center or

doctor immediately.[1][3]

Spill and Disposal Plan:

Spill: For small spills, absorb with an inert material (e.g., sand, vermiculite) and place in a

suitable container for chemical waste. Ensure adequate ventilation and wear appropriate

PPE. Prevent the chemical from entering drains.[3]

Disposal: Dispose of contents and container to an approved waste disposal plant in

accordance with local, state, and federal regulations. Contaminated packaging should be

treated as the chemical itself.

Procedural Workflow
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Safe Handling and Disposal Workflow for 5-(Oxolan-2-yl)-1,3-oxazole
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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